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Compound of Interest

Compound Name: 2-Amino-4-bromobenzamide

Cat. No.: B107191 Get Quote

This document provides essential, procedural guidance for the safe and compliant disposal of

2-Amino-4-bromobenzamide (CAS No. 112253-70-0). As a halogenated aromatic amine, this

compound requires specific handling and disposal protocols to mitigate risks to personnel and

the environment. This guide is designed for researchers, scientists, and drug development

professionals, offering a framework built on established safety principles and regulatory

compliance.

Executive Summary: Hazard Profile and Core
Disposal Principle
2-Amino-4-bromobenzamide is classified as a hazardous substance. The core principle for its

disposal is waste segregation. Due to the presence of a bromine atom, it must be treated as

halogenated organic waste. It must never be disposed of down the drain or mixed with general

laboratory or non-halogenated chemical waste. All disposal activities must be conducted in

accordance with local, state, and federal regulations.

Key Hazards:

Harmful if swallowed.

May cause an allergic skin reaction.

Causes skin and serious eye irritation.[1]
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May cause respiratory irritation.[1]

Hazard Identification and Chemical Profile
A thorough understanding of the chemical's properties is foundational to its safe management.

Property Value Source

Chemical Name 2-Amino-4-bromobenzamide

CAS Number 112253-70-0 [2]

Molecular Formula C₇H₇BrN₂O [2]

Molecular Weight 215.05 g/mol [2]

Appearance Solid

GHS Hazard Statements

H302 (Harmful if swallowed),

H317 (May cause an allergic

skin reaction)

GHS Signal Word Warning

Chemical Incompatibilities: To prevent dangerous reactions, 2-Amino-4-bromobenzamide
should be stored and disposed of separately from the following:

Strong oxidizing agents (e.g., nitrates, perchlorates, chromic acid).[3][4]

Strong acids, acid chlorides, and acid anhydrides.[3][4]

Red fuming nitric acid, with which aromatic amines can be hypergolic (ignite spontaneously).

[3]

Pre-Disposal Safety Protocols: Protecting Personnel
Prior to handling the chemical for disposal, the following engineering controls and Personal

Protective Equipment (PPE) must be in place. This aligns with the Occupational Safety and

Health Administration (OSHA) requirements for handling hazardous chemicals.[5]
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Engineering Controls: All handling and preparation for disposal must be conducted in a

certified chemical fume hood to minimize inhalation exposure.[4][6] An eyewash station and

safety shower must be readily accessible.[4]

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory.[6][7]

Hand Protection: Chemically resistant nitrile gloves are required. Always inspect gloves for

integrity before use.[6]

Body Protection: A lab coat or chemical-resistant apron must be worn to prevent skin

contact.[6]

Step-by-Step Disposal Protocol
This protocol outlines the procedural steps for the collection and disposal of 2-Amino-4-
bromobenzamide waste.

Step 1: Waste Segregation
This is the most critical step. As a brominated compound, this chemical falls under the category

of halogenated organic waste.

Designate a specific, clearly labeled waste container for "Halogenated Organic Solids."[8][9]

Crucially, do not mix 2-Amino-4-bromobenzamide waste with non-halogenated chemical

waste. Mixing waste streams can create dangerous reactions, complicates the disposal

process, and violates regulatory requirements under the Resource Conservation and

Recovery Act (RCRA).[8][10]

Step 2: Waste Collection and Containerization
Solid Waste: Collect all unused or contaminated solid 2-Amino-4-bromobenzamide in your

designated "Halogenated Organic Solids" container.[6]

Contaminated Labware: All disposable items contaminated with the chemical, such as

gloves, weighing papers, and pipette tips, must also be placed in this container.[6]
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Container Specifications: The waste container must be made of a compatible material (e.g.,

high-density polyethylene), be in good condition, and have a secure, tight-fitting lid to prevent

leaks and spills.[6][8]

Step 3: Hazardous Waste Labeling
Properly label the hazardous waste container immediately upon adding the first piece of waste.

The label must include:

The words "Hazardous Waste."[6][8]

The full chemical name: "Waste 2-Amino-4-bromobenzamide."[6][8]

The primary hazards (e.g., "Harmful," "Irritant," "Sensitizer").[6]

The date the waste was first added to the container (accumulation start date).[6][8]

Contact information for the responsible researcher or laboratory.

Step 4: Temporary Storage in a Satellite Accumulation
Area (SAA)

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[6][8]

The SAA must be located at or near the point of generation, in a well-ventilated area, away

from incompatible materials, and not near open sink or floor drains.[6][11]

The container must be kept in secondary containment (e.g., a plastic bin) to capture any

potential leaks.[6][11]

Step 5: Arranging for Final Disposal
Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[6][8]

Follow all institutional procedures, which may include completing a chemical waste manifest

or an online pickup request form.
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Step 6: Decontamination and Empty Container Disposal
Non-disposable Glassware: Decontaminate glassware in a fume hood using a suitable

solvent (e.g., ethanol or acetone). Collect the resulting solvent rinse as "Halogenated

Organic Liquid Waste" in a separate, properly labeled container.[6]

Empty Containers: An "empty" container that held 2-Amino-4-bromobenzamide must also

be disposed of as hazardous waste unless it has been triple-rinsed with a suitable solvent.[8]

The rinsate from this process must be collected as hazardous liquid waste.

Emergency Procedure: Spill Management
In the event of a spill, adhere to the following procedure:

Alert personnel in the immediate area and evacuate if necessary.

Wearing appropriate PPE, control the spill.

For minor spills: Use dry cleanup procedures. Gently sweep up the solid material, avoiding

dust generation.[3][12]

Place all spilled material and contaminated cleaning supplies into a sealed, properly labeled

hazardous waste container for disposal.

Decontaminate the spill area and report the incident to your laboratory supervisor and EHS

department.

Disposal Process Workflow
The following diagram illustrates the logical decision-making and operational flow for the proper

disposal of 2-Amino-4-bromobenzamide.
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Figure 1: Disposal Workflow for 2-Amino-4-bromobenzamide
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Caption: Disposal workflow for 2-Amino-4-bromobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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